Cas no 946324-29-4 (N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 946324-29-4
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6450257
• Update Time: 2025-06-03

N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• Acetamide, N-(3,5-dimethoxyphenyl)-2-[(1,2,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-

• Inchi： 1S/C18H21N3O4S/c1-24-12-7-11(8-13(9-12)25-2)19-16(22)10-26-17-14-5-3-4-6-15(14)20-18(23)21-17/h7-9H,3-6,10H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key： AEIPWKQGRPBRFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)CSC1C2=C(NC(=O)N=1)CCCC2

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.21±0.40(Predicted)

Additional information on N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-(3,5-Dimethoxyphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-Yl)Sulfanylacetamide: A Comprehensive Overview

The compound with CAS No. 946324-29-4, known as N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure and potential bioactive properties. Recent studies have highlighted its role in various therapeutic areas, including anti-inflammatory and anticancer applications.

The molecular structure of this compound is characterized by a quinazoline ring system fused with a six-membered ring containing an oxygen atom at the 2-position. The presence of the sulfanylacetamide group at the 4-position of the quinazoline ring introduces additional functional diversity to the molecule. Furthermore, the substitution pattern on the phenyl ring—specifically the dimethoxy groups at positions 3 and 5—plays a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. One study reported a novel approach utilizing microwave-assisted synthesis to accelerate the formation of the quinazoline core structure. This method not only enhances reaction efficiency but also reduces the environmental footprint associated with traditional synthetic methods.

In terms of biological activity, N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has demonstrated potent anti-inflammatory effects in vitro by inhibiting key inflammatory mediators such as cyclooxygenase (COX) enzymes. Additionally, preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines without significantly affecting normal cells.

The dimethoxy substitution on the phenyl ring contributes to increased lipophilicity and improved permeability across biological membranes. This characteristic is particularly advantageous for drug delivery systems targeting specific tissues or organs. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles (LNPs), enhancing its stability and efficacy when administered systemically.

Another area of interest is the potential of this compound as a lead molecule for drug design. Its quinazoline framework serves as a versatile scaffold for further structural modifications aimed at improving therapeutic index and reducing off-target effects. For instance, researchers have explored substituent variations on both the phenyl and quinazoline rings to optimize binding affinity for specific protein targets.

From an environmental perspective, there is growing concern about the ecological impact of synthetic organic compounds like CAS No. 946324-29-4. To address this issue, green chemistry principles are being integrated into its production processes to minimize waste generation and energy consumption.

In conclusion,N-(3,5-dimethoxyphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide) represents a promising candidate for future drug development due to its unique chemical properties and demonstrated bioactivity across multiple therapeutic areas.